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Compound of Interest

5-Bromo-1,3-di-tert-butyl-2-
Compound Name:
methoxybenzene

Cat. No.: B073595

An In-depth Technical Guide to 5-Bromo-1,3-di-tert-butyl-2-methoxybenzene

This technical guide provides a comprehensive overview of the purity, specifications, and
analytical methodologies for 5-Bromo-1,3-di-tert-butyl-2-methoxybenzene, a key building
block in synthetic organic chemistry. This document is intended for researchers, scientists, and
professionals in drug development and materials science.

Chemical Identity and Physical Properties

5-Bromo-1,3-di-tert-butyl-2-methoxybenzene is a substituted aromatic compound. Its
general properties are summarized below.
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Property Value Reference

CAS Number 1516-96-7 [LI[21031[41[5]

Molecular Formula CisH23BrO [1][2][6]

Molecular Weight 299.25 g/mol [11[3][6]
4-Bromo-2,6-di-tert-

Synonyms ) [6]
butylanisole

Benzene, 5-bromo-1,3-bis(1,1-

6
dimethylethyl)-2-methoxy- o)
Physical Form Solid
Purity Typically 297-98% [L1121131[ 7]

Sealed in a dry place at room
Storage
temperature

Analytical Specifications and Methodologies

Quality control for 5-Bromo-1,3-di-tert-butyl-2-methoxybenzene relies on a combination of
spectroscopic and chromatographic techniques to confirm its identity and purity.

Spectroscopic Analysis

While specific spectra for this exact compound are not readily available in the public search
results, typical expected values can be inferred from similar structures and general principles.

e Nuclear Magnetic Resonance (NMR) Spectroscopy:

o H NMR: Expected signals would include singlets for the tert-butyl protons (around 1.3-1.4
ppm), a singlet for the methoxy protons (around 3.8 ppm), and signals for the aromatic
protons.

o 13C NMR: Expected signals would include those for the quaternary carbons of the tert-
butyl groups, the methyl carbon of the methoxy group, and various signals for the aromatic
carbons.
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e Mass Spectrometry (MS):

o The mass spectrum is expected to show a characteristic isotopic pattern for the molecular
ion due to the presence of a bromine atom (’°Br and 8Br isotopes in an approximate 1:1
ratio).

o The nominal molecular weight is 299 g/mol , so the molecular ion peaks would be
observed at m/z 298 and 300.

Chromatographic Analysis

o High-Performance Liquid Chromatography (HPLC): Purity is often determined by HPLC. A
typical method would involve a reversed-phase C18 column with a mobile phase consisting
of a mixture of acetonitrile and water.[8]

o Gas Chromatography (GC): GC can also be used for purity assessment, often coupled with
a mass spectrometer (GC-MS) for definitive identification of the main component and any
impurities.[9]

A general workflow for the analytical characterization of this compound is presented below.
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Diagram 1: General analytical workflow for quality control.

Experimental Protocols
Synthesis

A plausible synthetic route for 5-Bromo-1,3-di-tert-butyl-2-methoxybenzene involves the
bromination of 1,3-di-tert-butyl-2-methoxybenzene. A general procedure, adapted from the
synthesis of similar compounds, is as follows.[10][11]

Materials:
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1,3-di-tert-butyl-2-methoxybenzene

N-Bromosuccinimide (NBS) or Bromine (Br2)

A suitable solvent such as dichloromethane (DCM) or acetic acid

Sodium sulfite and sodium bicarbonate solutions for workup

Procedure:

Dissolve the starting material, 1,3-di-tert-butyl-2-methoxybenzene, in the chosen solvent in a
round-bottom flask equipped with a magnetic stirrer and cooled in an ice bath.[11]

Slowly add a solution of the brominating agent (e.g., bromine in the same solvent) to the
stirred reaction mixture.[11]

Monitor the reaction by a suitable method (e.g., TLC or GC) until the starting material is
consumed.

Quench the reaction by adding a saturated aqueous solution of sodium sulfite to remove any
excess bromine.[11]

Transfer the mixture to a separatory funnel and wash with a saturated aqueous solution of
sodium bicarbonate, followed by water and brine.[11]

Dry the organic layer over an anhydrous drying agent (e.g., sodium sulfate), filter, and
concentrate under reduced pressure to obtain the crude product.[11]

The logical flow of the synthesis is depicted in the following diagram.
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Diagram 2: Proposed synthesis pathway.

Purification

The crude product from the synthesis can be purified by one of the following methods:

o Recrystallization: The crude solid can be recrystallized from a suitable solvent system, such
as ethanol/water, to yield the pure compound.[11]

o Column Chromatography: If the crude product contains impurities with similar solubility,
purification by flash chromatography on silica gel may be necessary.[12]

Safety and Handling

Based on available safety data sheets, 5-Bromo-1,3-di-tert-butyl-2-methoxybenzene should
be handled with care. The following table summarizes the key safety information.
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Hazard Category GHS Information
Signal Word Warning
Hazard Statements H302: Harmful if swallowed.

H315: Causes skin irritation.

H319: Causes serious eye irritation.

H332: Harmful if inhaled.

H335: May cause respiratory irritation.

P261: Avoid breathing

Precautionary Statements _
dust/fume/gas/mist/vapors/spray.

P280: Wear protective gloves/protective
clothing/eye protection/face protection.

P305+P351+P338: IF IN EYES: Rinse
cautiously with water for several minutes.
Remove contact lenses, if present and easy to

do. Continue rinsing.

Handling Recommendations:

Use in a well-ventilated area, preferably in a fume hood.

Wear appropriate personal protective equipment (PPE), including gloves, safety glasses, and
a lab coat.

Avoid inhalation of dust and contact with skin and eyes.[13]

Store in a tightly closed container in a dry and cool place.[13]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

© 2025 BenchChem. All rights reserved. 7/9 Tech Support


https://www.fishersci.com/store/msds?partNumber=AC437220050&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC437220050&countryCode=US&language=en
https://www.benchchem.com/product/b073595?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b073595?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

References

e 1. calpaclab.com [calpaclab.com]

o 2. thoreauchem.com [thoreauchem.com]
3. alfa-chemical.com [alfa-chemical.com]
e 4. appchemical.com [appchemical.com]

e 5.1516-96-7 Cas No. | 5-Bromo-1,3-di-tert-butyl-2-methoxybenzene | Apollo
[store.apolloscientific.co.uk]

e 6. 5-bromo-1,3-di-tert-butyl-2-methoxybenzene | 1516-96-7 | Buy Now [molport.com]
e 7. calpaclab.com [calpaclab.com]

e 8. benchchem.com [benchchem.com]

e 9. hzdr.de [hzdr.de]

e 10. scielo.br [scielo.br]

e 11. Organic Syntheses Procedure [orgsyn.org]

e 12.rsc.org [rsc.org]

e 13. fishersci.com [fishersci.com]

 To cite this document: BenchChem. [Purity and specifications of 5-Bromo-1,3-di-tert-butyl-2-
methoxybenzene]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b073595#purity-and-specifications-of-5-bromo-1-3-di-
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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